Cas no 439096-28-3 (1-PHENYL-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-5,6,7,8-TETRAHYDRO-4-ISOQUINOLINECARBONITRILE)

• Product Name: 1-PHENYL-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-5,6,7,8-TETRAHYDRO-4-ISOQUINOLINECARBONITRILE
• CAS No: 439096-28-3
• MF: C₂₄H₁₉F₃N₂S
• MW: 424.481274843216
• CID: 5270797
• Update Time: 2026-03-09

1-PHENYL-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-5,6,7,8-TETRAHYDRO-4-ISOQUINOLINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-5,6,7,8-TETRAHYDRO-4-ISOQUINOLINECARBONITRILE
• 1-phenyl-3-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• 4-Isoquinolinecarbonitrile, 5,6,7,8-tetrahydro-1-phenyl-3-[[[3-(trifluoromethyl)phenyl]methyl]thio]-
• 1-phenyl-3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
• 1-phenyl-3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• Inchi： 1S/C24H19F3N2S/c25-24(26,27)18-10-6-7-16(13-18)15-30-23-21(14-28)19-11-4-5-12-20(19)22(29-23)17-8-2-1-3-9-17/h1-3,6-10,13H,4-5,11-12,15H2
• InChI Key： CQXIUYAMKBJBDU-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)C1=C(C#N)C2=C(C(C3C=CC=CC=3)=N1)CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 609
• XLogP3: 6.8
• Topological Polar Surface Area: 62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-PHENYL-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-5,6,7,8-TETRAHYDRO-4-ISOQUINOLINECARBONITRILE

Compound CAS No. 439096-28-3: 1-PHENYL-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-5,6,7,8-TETRAHYDRO-4-ISOQUINOLINECARBONITRILE

The compound with CAS No. 439096-28-3, named 1-PHENYL-3-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-5,6,7,8-TETRAHYDRO-4-ISOQUINOLINECARBONITRILE, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a tetrahydroisoquinoline core, which is a common scaffold in drug design due to its ability to modulate receptor interactions. The phenyl group attached at position 1 contributes to the molecule's aromaticity and stability. Additionally, the presence of a trifluoromethylbenzyl sulfanyl group at position 3 introduces electronic and steric effects that can influence the compound's pharmacokinetic properties. These structural elements collectively enhance the compound's potential as a lead molecule in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including cross-coupling reactions and sulfur-based functionalization, to construct the molecule with high precision. These methods not only improve yield but also ensure the quality of the final product, making it suitable for further biological evaluations.

In terms of biological activity, this compound has shown remarkable potential in preclinical studies. It has demonstrated selective inhibition against certain enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders. For instance, studies have revealed its ability to modulate kinase activity, a critical target in oncology research. Furthermore, its sulfanyl group has been implicated in enhancing bioavailability and reducing toxicity, making it a favorable candidate for drug development.

The integration of advanced computational tools has also played a pivotal role in understanding this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding modes with target proteins, while pharmacokinetic modeling has predicted its absorption, distribution, metabolism, and excretion (ADME) properties. These computational approaches have significantly accelerated the drug discovery process and provided a solid foundation for further experimental validation.

Looking ahead, the compound holds immense promise for therapeutic applications. Its unique combination of structural features and biological activities positions it as a strong candidate for developing novel drugs targeting complex diseases. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its efficacy in animal models of disease. Collaborative efforts between academia and industry are expected to drive this compound closer to clinical trials.

In conclusion, CAS No. 439096-28-3 represents a cutting-edge advancement in organic chemistry with significant implications for drug discovery. Its intricate structure and promising biological properties make it a focal point for researchers aiming to develop innovative therapeutic agents. As research progresses, this compound is poised to contribute meaningfully to the advancement of medical science.